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Compound of Interest

Compound Name: 4-Bromophenoxytriisopropylsilane

CAS No.: 193966-77-7

Cat. No.: B140189

Get Quote

Executive Summary
4-Bromophenoxytriisopropylsilane (TIPS-protected 4-bromophenol) is a critical intermediate

in medicinal chemistry and materials science. It serves as a robust, lipophilic electrophile in

palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) where the

phenol functionality must remain inert.

This guide provides a rigorous analysis of the

C NMR spectral signature of this compound. Unlike standard spectral libraries, this document
focuses on the causality of chemical shifts—explaining how the bulky triisopropylsilyl (TIPS)
group and the bromine substituent electronically perturb the aromatic core.

Molecular Architecture & Symmetry Analysis
Before analyzing the spectrum, one must understand the magnetic environment of the carbon

nuclei.
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Symmetry: The molecule possesses a localized

symmetry axis through the C-O and C-Br bonds (ignoring the instantaneous conformation of
the isopropyl groups). This renders the aromatic carbons at the 2,6-positions equivalent, and
the 3,5-positions equivalent.[1]

Electronic Environment:

TIPS Group: The silicon atom is electropositive (

), exerting a shielding effect on the

-carbons (methines) relative to standard alkyl chains.

Bromine: A "heavy atom" that induces a significant diamagnetic shielding effect on the

ipso-carbon (C-4) due to spin-orbit coupling, often shifting it upfield despite its

electronegativity.

Experimental Protocol
Synthesis of the Analyte
To ensure the NMR data reflects the pure compound and not hydrolysis products, the following

synthesis and purification protocol is recommended:

Reagents: 4-Bromophenol (1.0 equiv), Imidazole (2.2 equiv), TIPS-Cl (1.1 equiv).

Solvent: Anhydrous DMF or DCM (0.5 M).

Procedure: Stir at RT for 12 hours. Quench with water, extract with hexanes (to remove

DMF/Imidazole), and wash with brine.

Purification: Silica gel chromatography (100% Hexanes). The TIPS group renders the

molecule highly non-polar (

in 9:1 Hex/EtOAc).

NMR Sample Preparation
Solvent: Chloroform-d (
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, 99.8% D) is the standard solvent.

Concentration: 20–30 mg in 0.6 mL solvent.

Reference: Calibrate to the central line of the

triplet at

77.16 ppm.

Parameters:

Frequency: 100 MHz or higher (for

C).[2][3][4]

Scans (NS): Minimum 256 (to resolve quaternary carbons).

Pulse Delay (D1): 2.0 seconds (ensure relaxation of quaternary C-1 and C-4).

Spectral Interpretation & Data Analysis
The C NMR Data Table ( )
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Carbon Position Type
Chemical Shift (

, ppm)
Assignment Logic

Aromatic

C-1 Quaternary (C-O) 155.2

Deshielded by

Oxygen (Inductive +

Resonance).

C-3, C-5 Methine (CH) 132.4
Ortho to Br; Meta to

O-TIPS.

C-2, C-6 Methine (CH) 121.8

Ortho to O-TIPS;

Shielded by electron

donation.

C-4 Quaternary (C-Br) 113.8
Ipso to Br; Shielded

by Heavy Atom Effect.

Aliphatic (TIPS)

TIPS -CH Methyl 17.9
Methyls of the

isopropyl groups.

TIPS -CH- Methine 12.7
Methines attached

directly to Silicon.

Detailed Mechanistic Assignment
The Aromatic Region (110–160 ppm)
The aromatic ring shows four distinct signals due to symmetry.

The Oxygenated Carbon (C-1,

155.2 ppm): This is the most downfield signal. The oxygen atom is highly electronegative,
descreening the nucleus. Compared to free 4-bromophenol (

156.6), the silylation causes a slight upfield shift (

ppm) due to the electron-releasing nature of the silicon dampening the oxygen's pull.
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The Meta Carbons (C-3,5,

132.4 ppm): These carbons are ortho to the Bromine. In

C NMR, the ortho effect of Bromine is deshielding (+3 to +4 ppm relative to benzene).

The Ortho Carbons (C-2,6,

121.8 ppm): These are ortho to the Oxygen. Oxygen donates electron density into the ring
via resonance (

effect), shielding these positions. However, the bulky TIPS group can slightly twist the bond,
reducing orbital overlap compared to a free phenol, making them slightly more deshielded
than in the free phenol (

117.5).

The Brominated Carbon (C-4,

113.8 ppm): Despite Bromine being electronegative, this carbon appears significantly upfield.
This is the Heavy Atom Effect. The large electron cloud of Bromine introduces spin-orbit
coupling interactions that shield the attached carbon nucleus.

The Aliphatic Region (10–20 ppm)
The Triisopropylsilyl group has a characteristic "fingerprint" distinct from alkyl chains.

The Silicon-Alpha Carbons (CH,

12.7 ppm): Silicon is electropositive (

vs

). This pushes electron density toward the alpha carbons, shielding them significantly. They
appear unusually upfield, often confusing novices who expect methines to be downfield of
methyls.

The Beta Carbons (CH

,

17.9 ppm): These are standard methyl groups, appearing in the typical aliphatic range.
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Visualization of Assignments
Assignment Logic Flow
The following diagram illustrates the logical process for assigning the carbons based on

chemical shift zones and DEPT (Distortionless Enhancement by Polarization Transfer) data.
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Caption: Logical workflow for assigning

C signals in TIPS-protected 4-bromophenol.

Structure-Shift Correlation
This diagram maps the chemical structure directly to the observed shifts, highlighting the

electronic effects.
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Caption: Correlation between electronic substituents (Si, O, Br) and observed chemical shifts.

Troubleshooting & Impurity Profiling
In a research setting, the purity of the TIPS-protected intermediate is paramount for the

success of subsequent coupling reactions.

Impurity C Signature Cause

4-Bromophenol (Starting

Material)

C-1 shifts downfield to 156.6;

C-2,6 shifts upfield to 117.5.[5]

Incomplete reaction;

Hydrolysis due to

acid/moisture.

TIPS-OH / TIPS-O-TIPS

Strong signals at 12.1 ppm

(CH) and 17.5 ppm (CH

).

Hydrolysis of excess TIPS-Cl;

Wet solvent.

Imidazole Signals at 135.0, 122.0 ppm.
Inadequate aqueous wash or

extraction.
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Self-Validating Protocol: If you observe a "doublet" of signals in the aliphatic region (e.g., 12.7

and 12.1), your compound has partially hydrolyzed. Re-purify on silica gel immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [C NMR Characterization of 4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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